Cas no 122011-96-5 (1,4,7-trithia-10-azacyclododecane)
122011-96-5 structure
Product name:1,4,7-trithia-10-azacyclododecane
1,4,7-trithia-10-azacyclododecane Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7-trithia-10-azacyclododecane
- SCHEMBL9994097
- 122011-96-5
- DTXCID40680108
- DTXSID40729364
-
- Inchi： InChI=1S/C8H17NS3/c1-3-10-5-7-12-8-6-11-4-2-9-1/h9H,1-8H2
- InChI Key： PQKVTLPUUMJPPI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 223.05231307Da
- Monoisotopic Mass: 223.05231307Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 90.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.9Ų
- XLogP3: 1.5
1,4,7-trithia-10-azacyclododecane Related Literature
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Jan Hormann,Olga Verbitsky,Xiaoyu Zhou,Beatrice Battistella,Margarete van der Meer,Biprajit Sarkar,Cunyuan Zhao,Nora Kulak Dalton Trans. 2023 52 3176
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2. Synthesis and silver ion complexation behavior of fluoroionophores containing a benzothiazolyl group linked to an N-phenylpolythiazaalkane moietyJunichi Ishikawa,Hidefumi Sakamoto,Hiroko Wada J. Chem. Soc. Perkin Trans. 2 1999 1273
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3. Ag+ ion complexation properties of N-phenylpolythiazaalkane derivatives: synthesis, crystallography, 1H NMR spectroscopy, potentiometry and metal ion recognition propertiesJunichi Ishikawa,Hidefumi Sakamoto,Mutsumi Nakamura,Kunio Doi,Hiroko Wada J. Chem. Soc. Dalton Trans. 1999 191
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